Cas no 2306278-51-1 (3-iodo-3-methyloxetane)

• Product Name: 3-iodo-3-methyloxetane
• CAS No: 2306278-51-1
• MF: C₄H₇IO
• MW: 198.002253770828
• CID: 5693660
• PubChem ID: 68349618
• Update Time: 2026-03-11

3-iodo-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-iodo-3-methyloxetane
• 2306278-51-1
• SCHEMBL12682254
• Oxetane, 3-iodo-3-methyl-

• Inchi： 1S/C4H7IO/c1-4(5)2-6-3-4/h2-3H2,1H3
• InChI Key： OFFQCDCTNOEFMS-UHFFFAOYSA-N
• SMILES： IC1(C)COC1

Computed Properties

• Exact Mass: 197.95416g/mol
• Monoisotopic Mass: 197.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.93±0.1 g/cm3(Predicted)
• Boiling Point: 164.0±33.0 °C(Predicted)

Additional information on 3-iodo-3-methyloxetane

Professional Introduction to 3-iodo-3-methyloxetane (CAS No: 2306278-51-1)

3-iodo-3-methyloxetane, identified by the Chemical Abstracts Service Number (CAS No) 2306278-51-1, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This oxetane derivative features a unique structural framework that makes it a valuable intermediate in the development of various chemical applications, particularly in medicinal chemistry and materials science. The presence of both an iodine substituent and a three-membered oxygen-containing ring imparts distinctive reactivity, enabling its use in diverse synthetic transformations.

The compound’s structure, characterized by a highly strained three-membered ring, enhances its utility as a building block in synthetic chemistry. The strained oxetane ring is prone to ring-opening reactions under specific conditions, which can be harnessed to construct more complex molecular architectures. This property has made 3-iodo-3-methyloxetane a popular choice for researchers aiming to develop novel heterocyclic compounds or for applications requiring controlled ring-opening reactions.

In recent years, the pharmaceutical industry has shown increasing interest in oxetane derivatives due to their potential biological activity. The iodine atom in 3-iodo-3-methyloxetane serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The compound’s ability to undergo such transformations has been leveraged in the synthesis of drug candidates targeting various therapeutic areas.

One of the most notable applications of 3-iodo-3-methyloxetane is in the development of protease inhibitors. Proteases play critical roles in numerous biological processes, and their inhibition is often key to treating diseases such as cancer and inflammation. Researchers have utilized the compound as a precursor in designing molecules that can selectively inhibit specific proteases by incorporating oxetane-based scaffolds into their structures. The strained ring of the oxetane can mimic the transition state of peptide bond hydrolysis, enhancing binding affinity and inhibitory activity.

The compound has also found utility in materials science, particularly in the synthesis of functional polymers. The ability to introduce iodine atoms into polymer backbones allows for post-polymerization modifications through cross-coupling reactions with aryl or vinyl halides. This flexibility enables the creation of polymers with tailored properties, such as enhanced thermal stability or biodegradability. Such materials are increasingly important in applications ranging from packaging to biomedical devices.

Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for 3-iodo-3-methyloxetane. Efforts have been focused on developing catalytic systems that minimize waste and energy consumption while maintaining high yields. Transition metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have been investigated extensively for this purpose. These methods not only improve efficiency but also align with the growing emphasis on environmentally friendly chemical processes.

The synthesis of 3-iodo-3-methyloxetane itself involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared from readily available precursors through a series of functional group interconversions. The process often begins with the formation of an oxetane ring via cycloaddition reactions, followed by selective halogenation at the desired position. The introduction of the methyl group and subsequent iodination are critical steps that determine the final properties of the compound.

In conclusion, 3-iodo-3-methyloxetane (CAS No: 2306278-51-1) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative molecular architectures and functional materials. As research continues to uncover new synthetic strategies and applications, the importance of this compound is expected to grow further.